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Compound of Interest

Compound Name: JP3000

Cat. No.: B10862162 Get Quote

Initial Assessment: An extensive search for "JP3000" in the context of in vitro and in vivo

models did not yield any relevant results pertaining to a biological agent, drug, or molecule. All

retrieved information consistently identifies "JP3000" as a high-end, technologically advanced

massage chair manufactured by Fujiiryoki, also marketed under the Synca Wellness brand.

Conclusion: There is no publicly available scientific literature detailing in vitro or in vivo studies

for a compound or biological agent designated "JP3000." The product is a consumer wellness

device.[1][2][3][4][5][6][7][8][9][10]

The following sections provide a conceptual framework for the in-depth technical guide you

requested, using a hypothetical molecule, "Compound Y," to illustrate the requested data

presentation, experimental protocols, and visualizations. This structure can be adapted for your

actual compound of interest once it is correctly identified.

Compound Y: A Hypothetical Technical Guide
This guide outlines the preclinical evaluation of Compound Y, a novel kinase inhibitor, through a

series of in vitro and in vivo models.

Quantitative Data Summary
The following tables summarize the key quantitative data from preclinical studies of Compound

Y.

Table 1: In Vitro Efficacy of Compound Y
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Cell Line Target Kinase IC₅₀ (nM) Assay Type

CancerCell-A Kinase X 15 Biochemical

CancerCell-B Kinase X 25 Cell-based

NormalCell-1 Kinase X >1000 Cell-based

Table 2: In Vivo Efficacy of Compound Y in Xenograft Model

Treatment Group Dose (mg/kg)
Tumor Growth
Inhibition (%)

p-value

Vehicle - 0 -

Compound Y 10 45 <0.05

Compound Y 25 78 <0.01

Experimental Protocols
Detailed methodologies for key experiments are provided below.

Cell-Based Kinase Inhibition Assay Protocol
Cell Culture: CancerCell-B cells were cultured in RPMI-1640 medium supplemented with

10% fetal bovine serum and 1% penicillin-streptomycin at 37°C in a humidified 5% CO₂

incubator.

Compound Preparation: Compound Y was dissolved in DMSO to create a 10 mM stock

solution and serially diluted to the desired concentrations.

Assay Procedure: Cells were seeded in 96-well plates. After 24 hours, cells were treated with

varying concentrations of Compound Y for 72 hours.

Viability Assessment: Cell viability was assessed using a commercial luminescent cell

viability assay, and luminescence was read on a plate reader.
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Data Analysis: IC₅₀ values were calculated by fitting the dose-response data to a four-

parameter logistic curve using graphing software.

Xenograft Tumor Model Protocol
Animal Housing: Athymic nude mice (female, 6-8 weeks old) were housed in a pathogen-free

environment with a 12-hour light/dark cycle and ad libitum access to food and water.

Tumor Implantation: CancerCell-A cells (5 x 10⁶) were suspended in a 1:1 mixture of media

and Matrigel and implanted subcutaneously into the right flank of each mouse.

Treatment: When tumors reached an average volume of 100-150 mm³, mice were

randomized into treatment groups. Compound Y was administered orally once daily.

Tumor Measurement: Tumor volume was measured twice weekly with calipers and

calculated using the formula: (Length x Width²)/2.

Efficacy Calculation: Tumor growth inhibition was calculated as the percentage difference in

the mean tumor volume between the treated and vehicle groups.

Visualizations: Signaling Pathways and Workflows
The following diagrams, generated using the DOT language, illustrate key biological pathways

and experimental processes.
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Figure 1: Compound Y Mechanism of Action

Figure 1: Compound Y Mechanism of Action
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Figure 1: Compound Y inhibits Kinase X, blocking proliferation.

Figure 2: In Vivo Xenograft Workflow
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Figure 2: Workflow for assessing Compound Y efficacy in vivo.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. themassagechair.com [themassagechair.com]

2. JP-3000 | Fujiiryoki GLOBAL SITE [fujiiryokiglobal.com]

3. syncamassagechair.com [syncamassagechair.com]

4. recoveryforathletes.com [recoveryforathletes.com]

5. youtube.com [youtube.com]

6. Synca JP3000 4D Massage Chair | Made in Japan [easymassagechair.com]

7. johnsonfitness.com [johnsonfitness.com]

8. m.youtube.com [m.youtube.com]

9. m.youtube.com [m.youtube.com]

10. massagechairs.com [massagechairs.com]

To cite this document: BenchChem. [JP3000: A Technical Review of a Non-Biological Entity].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b10862162#jp3000-in-vitro-and-in-vivo-models]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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